Cas no 874289-75-5 (5-Isoxazolecarboxylicacid, 3-ethyl-4-methyl-)

5-Isoxazolecarboxylicacid, 3-ethyl-4-methyl- structure
874289-75-5 structure
Product Name:5-Isoxazolecarboxylicacid, 3-ethyl-4-methyl-
CAS No:874289-75-5
MF:C7H9NO3
MW:155.151262044907
CID:709683
PubChem ID:45117981
Update Time:2025-09-27

5-Isoxazolecarboxylicacid, 3-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolecarboxylicacid, 3-ethyl-4-methyl-
    • 3-ethyl-4-methyl-1,2-oxazole-5-carboxylic acid
    • EN300-7492681
    • 874289-75-5
    • DTXSID10668716
    • 3-Ethyl-4-methylisoxazole-5-carboxylic acid
    • Inchi: 1S/C7H9NO3/c1-3-5-4(2)6(7(9)10)11-8-5/h3H2,1-2H3,(H,9,10)
    • InChI Key: DFHPRLGWOIJFMP-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=C(C)C(CC)=N1

Computed Properties

  • Exact Mass: 155.058
  • Monoisotopic Mass: 155.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
  • XLogP3: 1.4

5-Isoxazolecarboxylicacid, 3-ethyl-4-methyl- Pricemore >>

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